Cas no 1237517-66-6 (4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde)
1237517-66-6 structure
Product Name:4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
CAS No:1237517-66-6
MF:C18H18O4
MW:298.333125591278
CID:1058567
PubChem ID:87227306
Update Time:2025-04-20
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-O-Benzyl Tyrosol α-Acetate 3-Aldehyde
- 4-(benzyloxy)-3-formylphenethyl acetate
- 4-O-Benzyl Tyrosol
- A-Acetate 3-Aldehyde
- 1237517-66-6
- SCHEMBL1317179
- 4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
- Acetic acid 3-formyl-4-(benzyloxy)phenethyl ester
- 2-(3-formyl-4-phenylmethoxyphenyl)ethyl acetate
- 5-[2-(Acetyloxy)ethyl]-2-(phenylmethoxy)benzaldehyde; 4-O-Benzyl-3-formyl Tyrosol alpha-Acetate
- 4-O-Benzyl Tyrosol alpha-Acetate 3-Aldehyde
-
- Inchi: 1S/C18H18O4/c1-14(20)21-10-9-15-7-8-18(17(11-15)12-19)22-13-16-5-3-2-4-6-16/h2-8,11-12H,9-10,13H2,1H3
- InChI Key: FRXBOAHGMSCJOK-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1C=O)CCOC(C)=O
Computed Properties
- Exact Mass: 298.12100
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 456.0±40.0 °C at 760 mmHg
- Flash Point: 201.5±27.4 °C
- PSA: 52.60000
- LogP: 3.18370
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B316400-100mg |
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde |
1237517-66-6 | 100mg |
$ 201.00 | 2023-04-18 | ||
| TRC | B316400-1g |
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde |
1237517-66-6 | 1g |
$ 1608.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503532-100mg |
4-O-Benzyl Tyrosol α-Acetate 3-Aldehyde, |
1237517-66-6 | 100mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503532-100 mg |
4-O-Benzyl Tyrosol α-Acetate 3-Aldehyde, |
1237517-66-6 | 100MG |
¥2,858.00 | 2023-07-11 |
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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